Cas no 74746-58-0 (1,4-di(7-guanosyl)butane)

1,4-di(7-guanosyl)butane structure
1,4-di(7-guanosyl)butane structure
Product Name:1,4-di(7-guanosyl)butane
CAS No:74746-58-0
MF:C24H34N10O10
MW:622.587764263153
CID:564029
Update Time:2023-11-18

1,4-di(7-guanosyl)butane Chemical and Physical Properties

Names and Identifiers

    • 1,4-di(7-guanosyl)butane
    • 1H-Purinium, 7,7'-(1,4-butanediyl)bis(2-amino-6,9-dihydro-6-oxo-9-beta-D-ribofuranosyl-
    • CID 135764653
    • Inchi: 1S/C24H32N10O10/c25-23-27-17-11(19(41)29-23)31(7-33(17)21-15(39)13(37)9(5-35)43-21)3-1-2-4-32-8-34(18-12(32)20(42)30-24(26)28-18)22-16(40)14(38)10(6-36)44-22/h7-10,13-16,21-22,35-40H,1-6H2,(H4-2,25,26,27,28,29,30,41,42)/p+2/t9-,10-,13-,14-,15-,16-,21-,22-/m1/s1
    • InChI Key: XVFDHWXINSBYAB-LAMCKDNKSA-P
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1[N+]1=CN(C2C(NC(N)=NC1=2)=O)CCCCN1C2C(NC(N)=NC=2[N+](=C1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O)O)O

Computed Properties

  • Exact Mass: 622.246
  • Monoisotopic Mass: 622.246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 9
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 292
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